Cas no 941999-17-3 (N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide)

• Product Name: N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide
• CAS No: 941999-17-3
• MF: C₁₇H₂₄N₂O₃
• MW: 304.3841
• CID: 5461144
• Update Time: 2025-08-05

N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-cycloheptyl-N2-[(2-methoxyphenyl)methyl]-
• N1-cycloheptyl-N2-(2-methoxybenzyl)oxalamide
• VU0504056-1
• N'-cycloheptyl-N-[(2-methoxyphenyl)methyl]oxamide
• N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide

• Inchi： 1S/C17H24N2O3/c1-22-15-11-7-6-8-13(15)12-18-16(20)17(21)19-14-9-4-2-3-5-10-14/h6-8,11,14H,2-5,9-10,12H2,1H3,(H,18,20)(H,19,21)
• InChI Key： LZWFVUNBOQSTIL-UHFFFAOYSA-N
• SMILES： O=C(C(N([H])C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])=O)N([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide

Professional Introduction to N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide (CAS No. 941999-17-3)

N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide (CAS No. 941999-17-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide consists of a cycloheptyl group attached to an amide backbone, which is further substituted with a 2-methoxyphenyl moiety. This distinctive arrangement imparts distinct physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in drug design and formulation.

In recent years, there has been a growing interest in exploring the pharmacological potential of this compound. Preliminary studies have suggested that N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide may interact with specific biological targets, making it a promising candidate for further investigation in the context of medicinal chemistry. Its ability to modulate certain enzymatic pathways has been highlighted in several research papers, indicating its potential as an intermediate in the synthesis of more complex pharmacophores.

The synthesis of N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide involves a series of well-defined chemical reactions, including condensation and cyclization steps. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent pharmacological evaluations. Researchers have leveraged modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound accurately.

One of the most compelling aspects of N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide is its potential application in the development of targeted therapies. Its structural features suggest that it may exhibit selectivity towards certain disease-related pathways, thereby minimizing off-target effects. This is particularly relevant in the context of precision medicine, where personalized treatment approaches are becoming increasingly prevalent.

Recent advancements in computational chemistry have also played a crucial role in understanding the interactions between N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide and biological targets. Molecular docking studies have provided insights into its binding affinity and mode of action, which are essential for optimizing its pharmacological properties. These computational approaches complement traditional experimental methods, offering a more comprehensive understanding of the compound's behavior at the molecular level.

The safety profile of N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide is another critical consideration in its development as a potential therapeutic agent. Preliminary toxicological studies have been conducted to assess its acute and chronic toxicity profiles. These studies have shown that the compound exhibits low toxicity at relevant concentrations, suggesting its potential for safe use in clinical settings.

In conclusion, N'-cycloheptyl-N-(2-methoxyphenyl)methylethanediamide (CAS No. 941999-17-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising pharmacological properties, make it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to evolve, this compound holds great promise for contributing to the discovery and development of novel therapeutic agents.